Cas no 1188281-99-3 (2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-)
1188281-99-3 structure
Product Name:2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-
CAS No:1188281-99-3
MF:C20H34O4
MW:338.481566905975
CID:97700
PubChem ID:44606934
Update Time:2025-04-18
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Chemical and Physical Properties
Names and Identifiers
-
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-
- 7-Hydroxydarutigenol
- (3α,5β,7β,9β,10α,13α,15R)-Pimar-8(14)-ene-3,7,15,16-tetrol
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,...
- 2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7
- 21'-oxo-vobtusine
- [ "" ]
- 1188281-99-3
- FS-10203
- AKOS032962185
- (2R,4AR,4BS,7S,9S,10AS)-7-[(1R)-1,2-DIHYDROXYETHYL]-1,1,4A,7-TETRAMETHYL-3,4,4B,5,6,9,10,10A-OCTAHYDRO-2H-PHENANTHRENE-2,9-DIOL
- DTXSID501101878
- (2R,4aR,4bS,7S,9S,10aS)-7-[(1R)-1,2-Dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2,9-phenanthrenediol
- 7-Hydroxydarutigel
-
- Inchi: 1S/C20H34O4/c1-18(2)15-9-14(22)12-10-19(3,17(24)11-21)7-5-13(12)20(15,4)8-6-16(18)23/h10,13-17,21-24H,5-9,11H2,1-4H3/t13-,14+,15-,16-,17+,19+,20+/m1/s1
- InChI Key: BIPACBIPISLDRK-IFWNTPBBSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@@H]3CC[C@](C)([C@H](CO)O)C=C3[C@H](C[C@@H]2C1(C)C)O
Computed Properties
- Exact Mass: 338.24600
- Monoisotopic Mass: 338.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9A^2
- XLogP3: 1.9
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 514.3±50.0 °C at 760 mmHg
- Flash Point: 232.3±24.7 °C
- PSA: 80.92000
- LogP: 2.25030
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3236-1 mg |
7-Hydroxydarutigenol |
1188281-99-3 | 1mg |
¥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H17700-5mg |
(3α,5β,7β,9β,10α,13α,15R)-Pimar-8(14)-ene-3,7,15,16-tetrol |
1188281-99-3 | ,HPLC≥98% | 5mg |
¥5600.0 | 2023-09-07 | |
| Cooke Chemical | M3109535-5mg |
7β-Hydroxydarutigenol |
1188281-99-3 | 98% | 5mg |
RMB 2660.00 | 2025-02-21 | |
| TargetMol Chemicals | TN3236-5mg |
7-Hydroxydarutigenol |
1188281-99-3 | 5mg |
¥ 13800 | 2024-07-20 | ||
| TargetMol Chemicals | TN3236-5 mg |
7-Hydroxydarutigenol |
1188281-99-3 | 98% | 5mg |
¥ 13,800 | 2023-07-11 | |
| TargetMol Chemicals | TN3236-1 mL * 10 mM (in DMSO) |
7-Hydroxydarutigenol |
1188281-99-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 16980 | 2023-09-15 | |
| A2B Chem LLC | AE17451-1mg |
7-Hydroxydarutigel |
1188281-99-3 | 1mg |
$699.00 | 2024-04-20 | ||
| A2B Chem LLC | AE17451-5mg |
7-Hydroxydarutigel |
1188281-99-3 | ≥95% | 5mg |
$1110.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3236-1 ml * 10 mm |
7-Hydroxydarutigenol |
1188281-99-3 | 1 ml * 10 mm |
¥ 16980 | 2024-07-20 |
2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1188281-99-3 (2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-) Related Products
- 97090-96-5((3beta,22R,23S)-24-Methylenelanost-8-ene-3,22,23-triol)
- 1041635-53-3(6beta,7alpha,14alpha-trihydroxyisopimara-8,15-diene)
- 1188282-00-9(4a,7(2H)-Phenanthrenediol,2-[(1R)-1,2-dihydroxyethyl]-3,4,4b,5,6,7,8,8a,9,10-decahydro-2,4b,8,8-tetramethyl-,(2S,4aS,4bR,7R,8aR)-)
- 110557-39-6(1,4-Naphthalenediol,1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-,(1R,4S,4aS,8aS)-)
- 71075-60-0(3alpha-Hydroxy-13-epipalarosan)
- 115788-20-0(1-hydroxydebneyol)
- 870461-49-7((1R,2S,5S,7S,9R,10S,13R)-1,2,7-trihydroxypimara-8(14),15-diene)
- 1041635-51-1(6beta,7alpha,14beta-trihydroxyisopimara-8,15-diene)
- 83991-66-6(7-Eudesmene-11,12-diol)
- 97090-98-7((3beta,22R,23S,24E)-24-Ethylidenelanost-8-ene-3,22,23-triol)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent